Cas no 886967-69-7 (5-Isoxazolecarboxylic acid, 3-(4-ethylphenyl)-4,5-dihydro-)

5-Isoxazolecarboxylic acid, 3-(4-ethylphenyl)-4,5-dihydro- structure

886967-69-7 structure

Product name:5-Isoxazolecarboxylic acid, 3-(4-ethylphenyl)-4,5-dihydro-

CAS No:886967-69-7

MF:C₁₂H₁₃NO₃

MW:219.237

MDL:MFCD11203709

CID:4294922

PubChem ID:11586582

5-Isoxazolecarboxylic acid, 3-(4-ethylphenyl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

- 5-Isoxazolecarboxylic acid, 3-(4-ethylphenyl)-4,5-dihydro-
- 3-(4-ethylphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
- 886967-69-7
- 3-(4-Ethylphenyl)-4,5-dihydroisoxazole-5-carboxylic acid
- 3-(4-ethylphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic Acid
- MFCD11203709
- MDL： MFCD11203709
- Inchi： InChI=1S/C12H13NO3/c1-2-8-3-5-9(6-4-8)10-7-11(12(14)15)16-13-10/h3-6,11H,2,7H2,1H3,(H,14,15)
- InChI Key： SPIGEIOBNWUCBH-UHFFFAOYSA-N

Computed Properties

Exact Mass: 219.08954328Da
Monoisotopic Mass: 219.08954328Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.9Å²
XLogP3: 2.2

5-Isoxazolecarboxylic acid, 3-(4-ethylphenyl)-4,5-dihydro- PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
abcr	AB424382-1 g	3-(4-Ethylphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid	886967-69-7		1g	€623.20	2022-12-03
Chemenu	CM541949-5g	3-(4-Ethylphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid	886967-69-7	95%+	5g	$***	2023-05-29
abcr	AB424382-5 g	3-(4-Ethylphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid	886967-69-7		5g	€1,248.00	2022-12-03
A2B Chem LLC	AJ27914-2g	3-(4-ethylphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid	886967-69-7	95+%	2g	$1460.00	2024-04-19
A2B Chem LLC	AJ27914-5g	3-(4-ethylphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid	886967-69-7	95+%	5g	$2068.00	2024-04-19
AN HUI ZE SHENG Technology Co., Ltd.	A01002015-5g	3-(4-Ethylphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid	886967-69-7	97%	5g	￥18700.00	2023-09-15
Chemenu	CM541949-10g	3-(4-Ethylphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid	886967-69-7	95%+	10g	$***	2023-05-29
Chemenu	CM541949-1g	3-(4-Ethylphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid	886967-69-7	95%+	1g	$***	2023-05-29
A2B Chem LLC	AJ27914-100g	3-(4-ethylphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid	886967-69-7	95+%	100g	$7783.00	2024-04-19
abcr	AB424382-5g	3-(4-Ethylphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid; .	886967-69-7		5g	€1248.00	2024-04-16

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(CAS:886967-69-7)5-Isoxazolecarboxylic acid, 3-(4-ethylphenyl)-4,5-dihydro-

Purity:99%/99%/99%

Quantity:1g/5g/10g

Price ($):976.0/2344.0/3517.0